Cas no 396681-15-5 (2-Bromo-1-[3-(trifluoromethyl)phenyl]ethanol)

• Product Name: 2-Bromo-1-[3-(trifluoromethyl)phenyl]ethanol
• CAS No: 396681-15-5
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 6786484
• PubChem ID: 11780558
• Update Time: 2025-05-23

2-Bromo-1-[3-(trifluoromethyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• AKOS021321116
• 396681-15-5
• 2-bromo-1-[3-(trifluoromethyl)phenyl]ethanol
• SCHEMBL7109755
• WCIXJLNBNKAVDB-UHFFFAOYSA-N
• 2-Bromo-1-[3-(trifluoromethyl)phenyl]ethanol

• Inchi： 1S/C9H8BrF3O/c10-5-8(14)6-2-1-3-7(4-6)9(11,12)13/h1-4,8,14H,5H2
• InChI Key： WCIXJLNBNKAVDB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Bromo-1-[3-(trifluoromethyl)phenyl]ethanol

2-Bromo-1-[3-(Trifluoromethyl)Phenyl]Ethanol: A Comprehensive Overview

2-Bromo-1-[3-(Trifluoromethyl)Phenyl]Ethanol, also known by its CAS number 39668-15-5, is a brominated alcohol with a unique structure that combines a trifluoromethyl-substituted phenyl group and a bromoethanol moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the trifluoromethyl group imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.

The molecular structure of 2-Bromo-1-[3-(Trifluoromethyl)Phenyl]Ethanol consists of a benzene ring substituted with a trifluoromethyl group at the 3-position and an ethyl chain terminated with a bromine atom. This arrangement allows for versatile reactivity, particularly in nucleophilic substitution reactions. The trifluoromethyl group is known to enhance the stability of adjacent functional groups due to its electron-withdrawing inductive effect, which can be advantageous in certain synthetic pathways.

Recent studies have explored the use of 2-Bromo-1-[3-(Trifluoromethyl)Phenyl]Ethanol as an intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound to construct complex molecules with potential antiviral and anticancer activities. Its ability to undergo both substitution and elimination reactions makes it a valuable precursor for generating diverse structural motifs.

In terms of synthesis, 2-Bromo-1-[3-(Trifluoromethyl)Phenyl]Ethanol can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of 3-trifluoromethylphenol with an appropriate bromoalkylation agent under specific conditions. The optimization of these conditions has been a focus of recent research, aiming to improve yield and selectivity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 45°C and a boiling point around 180°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Additionally, its stability under normal storage conditions ensures its usability in long-term experiments.

The application of 2-Bromo-1-[3-(Trifluoromethyl)Phenyl]Ethanol extends beyond traditional organic synthesis. Recent advancements have highlighted its role in polymer chemistry, where it serves as a monomer for producing functional polymers with tailored properties. Its ability to form stable covalent bonds with other monomers makes it an attractive candidate for developing materials with applications in electronics and biomedical engineering.

In conclusion, 2-Bromo-1-[3-(Trifluoromethyl)Phenyl]Ethanol, CAS No. 39668-15-5, is a versatile compound with promising potential across multiple disciplines. Its unique structure, reactivity, and physical properties position it as an essential intermediate in modern organic synthesis. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in both academic and industrial settings.